Cas no 335201-49-5 (Benzenamine, 3-ethyl-4-nitro-)

• Product Name: Benzenamine, 3-ethyl-4-nitro-
• CAS No: 335201-49-5
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 1458126
• PubChem ID: 22708665
• Update Time: 2025-04-20

Benzenamine, 3-ethyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-ethyl-4-nitro-
• 3-ethyl-4-nitrobenzeneamine
• DB-204634
• 335201-49-5
• 3-Ethyl-4-nitrobenzenamine
• 3-ethyl-4-nitrophenylamine
• 5-amino-1-ethyl-2-nitrobenzene
• SLEINTHDMZZHIC-UHFFFAOYSA-N
• SCHEMBL2767547

• Inchi： 1S/C8H10N2O2/c1-2-6-5-7(9)3-4-8(6)10(11)12/h3-5H,2,9H2,1H3
• InChI Key： SLEINTHDMZZHIC-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1CC)N)=O

Computed Properties

• Exact Mass: 166.0743
• Monoisotopic Mass: 166.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• PSA: 69.16